Cas no 55000-44-7 (2,5-Dimethylbenzyl 2,4-dimethylbenzoate)

• Product Name: 2,5-Dimethylbenzyl 2,4-dimethylbenzoate
• CAS No: 55000-44-7
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 2185689
• Update Time: 2023-08-05

2,5-Dimethylbenzyl 2,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethylbenzoic acid (2,5-dimethylphenyl)methyl ester
• 2,5-Dimethylbenzyl 2,4-dimethylbenzoate
• RARMAAOPLKXGLM-UHFFFAOYSA-N
• Benzoic acid, 2,4-dimethyl-, (2,5-dimethylphenyl)methyl ester
• 2,5-Dimethylbenzyl 2,4-dimethylbenzoate #

• Inchi： 1S/C18H20O2/c1-12-6-8-17(15(4)9-12)18(19)20-11-16-10-13(2)5-7-14(16)3/h5-10H,11H2,1-4H3
• InChI Key： RARMAAOPLKXGLM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C)=CC=1C)=O)CC1C=C(C)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 325
• Topological Polar Surface Area: 26.3